Cas no 59426-77-6 (Propane, 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)-)

Propane, 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)- structure
59426-77-6 structure
Product Name:Propane, 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)-
CAS No:59426-77-6
MF:C4F10O
MW:254.026236534119
CID:338700
PubChem ID:13058078
Update Time:2025-04-19

Propane, 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Propane, 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)-
    • 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)propane
    • Heptafluoropropyl trifluoromethyl ether
    • LogP
    • DTXSID40516670
    • 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy) propane
    • 59426-77-6
    • CQSSHKTURFXNGF-UHFFFAOYSA-N
    • SCHEMBL4385791
    • Inchi: 1S/C4F10O/c5-1(6,2(7,8)9)3(10,11)15-4(12,13)14
    • InChI Key: CQSSHKTURFXNGF-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(OC(F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 253.9789
  • Monoisotopic Mass: 253.97894624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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